2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-(3-pyridin-3-yloxyazetidin-1-yl)ethanone
• InChI: InChI=1S/C20H22N2O4/c1-20(2)9-14-5-3-7-17(19(14)26-20)24-13-18(23)22-11-16(12-22)25-15-6-4-8-21-10-15/h3-8,10,16H,9,11-13H2,1-2H3
• InChI Key: MKPIRRLNXCHABD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CC(C3)OC4=CN=CC=C4)C
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Novel synthetic routes have been developed for derivatives of benzofuran, demonstrating significant anti-inflammatory, analgesic, and anticonvulsant activities. Such synthetic pathways often involve complex reactions, including Vilsmeier–Haack reactions and cyclization processes, to create compounds with potential therapeutic applications (El-Sawy et al., 2014).
• Research on substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids has shown that these compounds possess significant activity against Gram-negative bacteria, highlighting the potential for developing new classes of antibiotics (Woulfe & Miller, 1985).
• Microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, such as azetidin-2-ones, has been evaluated for antibacterial and antifungal activities. This efficient synthesis method opens new avenues for rapid production of pharmacologically active compounds (Mistry & Desai, 2006).

Antimicrobial and Antitubercular Activities

• Pyrimidine-azetidinone analogues have been synthesized and tested for their antioxidant, antimicrobial, and antitubercular activities. The research indicates that certain structural modifications can enhance these activities, offering insights into the design of new therapeutic agents (Chandrashekaraiah et al., 2014).

Novel Synthetic Pathways and Chemical Characterization

• Innovative synthetic methodologies have been explored for creating complex molecules, such as 11,12-dihydro-5H-5,11-epoxybenzo[7,8]oxocino[4,3-b]pyridines, which are structural analogues of natural inhibitors of HIV-1 integrase. These studies not only provide new synthetic routes but also contribute to the development of potential HIV treatments (Kulakov et al., 2021).